Cas no 1803828-86-5 (2-ethoxy-1,3-difluoro-4-nitrobenzene)

• Product Name: 2-ethoxy-1,3-difluoro-4-nitrobenzene
• CAS No: 1803828-86-5
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5528886
• Update Time: 2025-11-06

2-ethoxy-1,3-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1,3-difluoro-4-nitrobenzene

• Inchi： 1S/C8H7F2NO3/c1-2-14-8-5(9)3-4-6(7(8)10)11(12)13/h3-4H,2H2,1H3
• InChI Key： UHKGLBMIZCMSKJ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C(F)=C1OCC

Additional information on 2-ethoxy-1,3-difluoro-4-nitrobenzene

Comprehensive Overview of 2-Ethoxy-1,3-difluoro-4-nitrobenzene (CAS No. 1803828-86-5): Properties, Applications, and Industry Insights

2-Ethoxy-1,3-difluoro-4-nitrobenzene (CAS No. 1803828-86-5) is a specialized aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzene derivative combines an ethoxy group with strategically placed fluorine atoms, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₇F₂NO₃, reflects a balance of reactivity and stability, properties highly sought after in modern organic synthesis.

Recent studies highlight the growing demand for fluorinated nitroaromatic compounds like 2-ethoxy-1,3-difluoro-4-nitrobenzene in drug discovery. The presence of both electron-withdrawing nitro groups and fluorine substituents enhances its utility in nucleophilic substitution reactions, a key process for creating bioactive molecules. Researchers particularly value its role in developing PET (Positron Emission Tomography) tracers, where fluorine-18 labeled analogs are crucial for medical imaging.

From an industrial perspective, this compound addresses two major trends: green chemistry and atom economy. Its well-defined reactivity reduces the need for excessive reagents, aligning with sustainable manufacturing principles. Manufacturers are optimizing synthesis routes using continuous flow chemistry techniques to improve yield and safety – a response to the pharmaceutical industry's push toward more efficient production methods.

The thermal and chemical stability of CAS 1803828-86-5 makes it suitable for high-temperature reactions, a property frequently searched by process chemists. Analytical data shows melting points between 45-48°C and characteristic IR absorption at 1520 cm^-1 (NO₂ stretch) and 1250 cm^-1 (C-F stretch), helping quality control laboratories verify purity. These physicochemical properties are critical for formulators developing crop protection agents, where consistent performance under environmental stress is paramount.

Emerging applications include its use as a building block for liquid crystal materials and organic electronic components. The compound's ability to modify electron density distribution through its substituent effects makes it valuable for designing advanced materials with tailored optoelectronic properties. Material science researchers are investigating derivatives for potential use in OLED (Organic Light-Emitting Diode) technologies.

Regulatory compliance remains a key consideration for users of 2-ethoxy-1,3-difluoro-4-nitrobenzene. While not classified as hazardous under major chemical inventories, proper handling protocols should follow REACH and GHS standards. Storage recommendations typically specify amber glass containers at 2-8°C under inert atmosphere to prevent degradation – information frequently requested by laboratory managers and procurement specialists.

The market for fluorinated aromatic intermediates is projected to grow at 6.2% CAGR through 2030, with CAS 1803828-86-5 positioned as a niche but important player. Custom synthesis providers are expanding catalog offerings of this material to meet demand from drug discovery programs targeting kinase inhibitors and antimicrobial agents. Patent analysis reveals increasing references to related structures in filings for anticancer drugs and herbicides.

Analytical challenges associated with this compound often center on HPLC method development due to its UV activity (λ_max ~270 nm) and moderate polarity. Method development papers suggest using C18 reverse-phase columns with acetonitrile/water mobile phases for optimal separation. These technical details are highly searched by quality assurance professionals establishing testing protocols.

In conclusion, 2-ethoxy-1,3-difluoro-4-nitrobenzene represents a compelling case study in how targeted molecular modifications create valuable functional materials. Its dual utility in life sciences and advanced materials sectors demonstrates the convergence of traditional organic chemistry with cutting-edge applications. As synthetic methodologies advance, particularly in catalytic fluorination and nitration techniques, the accessibility and applications of this compound are expected to expand significantly.